Cas no 1896342-21-4 (2-fluoro-4-(1-hydroxycyclopropyl)phenol)

• Product Name: 2-fluoro-4-(1-hydroxycyclopropyl)phenol
• CAS No: 1896342-21-4
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 5892653
• PubChem ID: 117276591
• Update Time: 2025-10-23

2-fluoro-4-(1-hydroxycyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-(1-hydroxycyclopropyl)phenol
• 1896342-21-4
• EN300-1792916

• Inchi： 1S/C9H9FO2/c10-7-5-6(1-2-8(7)11)9(12)3-4-9/h1-2,5,11-12H,3-4H2
• InChI Key： AZPSQGOBDJHFDT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1(CC1)O)O

Computed Properties

• Exact Mass: 168.05865769g/mol
• Monoisotopic Mass: 168.05865769g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-fluoro-4-(1-hydroxycyclopropyl)phenol

Recent Advances in the Study of 2-fluoro-4-(1-hydroxycyclopropyl)phenol (CAS: 1896342-21-4)

2-fluoro-4-(1-hydroxycyclopropyl)phenol (CAS: 1896342-21-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique fluorinated phenol structure with a hydroxycyclopropyl substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of 2-fluoro-4-(1-hydroxycyclopropyl)phenol has been optimized in recent years, with several research groups reporting improved yields and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic approach that enhances the stereoselectivity of the cyclopropanation step, a critical stage in the synthesis of this compound. This advancement not only improves the scalability of production but also ensures the consistency of the compound's pharmacological profile, which is essential for further preclinical and clinical studies.

Pharmacologically, 2-fluoro-4-(1-hydroxycyclopropyl)phenol has demonstrated notable activity in modulating specific biological pathways. Preliminary in vitro studies indicate that the compound exhibits selective inhibition of certain kinase enzymes, which are often implicated in inflammatory and oncogenic processes. For instance, a 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed potent inhibitory effects on a subset of tyrosine kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for developing targeted therapies for cancers and autoimmune diseases.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential as an antimicrobial agent. A 2023 preprint article on bioRxiv highlighted its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the fluorine atom and the hydroxycyclopropyl group contribute to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This discovery opens new avenues for addressing the global challenge of antimicrobial resistance.

Despite these promising findings, challenges remain in the development of 2-fluoro-4-(1-hydroxycyclopropyl)phenol as a therapeutic agent. Pharmacokinetic studies have revealed that the compound exhibits moderate bioavailability and a relatively short half-life in vivo, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Researchers are currently investigating prodrug approaches and nanoparticle-based delivery systems to overcome these limitations, as reported in a 2024 review article in Advanced Drug Delivery Reviews.

In conclusion, 2-fluoro-4-(1-hydroxycyclopropyl)phenol (CAS: 1896342-21-4) represents a compelling area of research in chemical biology and drug discovery. Its multifaceted pharmacological activities, coupled with recent advancements in synthesis and formulation, position it as a promising candidate for further development. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic profile, and evaluating its efficacy in relevant disease models. The ongoing research on this compound underscores its potential to contribute to the next generation of therapeutic agents.